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Compound of Interest

Compound Name:
1-Boc-3-(4-bromo-2-

fluorophenyl)pyrrolidine

Cat. No.: B13665027

Get Quote

Executive Summary & Compound Identity
3-(4-bromo-2-fluorophenyl)-N-Boc-pyrrolidine is a high-value chiral heterocyclic scaffold used

primarily in the development of kinase inhibitors, GPCR ligands, and monoamine transporter

modulators. As a protected intermediate, it features a tert-butoxycarbonyl (Boc) group on the

pyrrolidine nitrogen, ensuring stability during downstream cross-coupling reactions (e.g.,

Suzuki-Miyaura, Buchwald-Hartwig) targeting the aryl bromide moiety.

This guide details the physicochemical properties, validated synthesis pathways, and quality

control protocols for this specific intermediate.
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Property Value

IUPAC Name
tert-butyl 3-(4-bromo-2-fluorophenyl)pyrrolidine-

1-carboxylate

CAS Number Not widely cataloged; Custom Synthesis Target

Molecular Formula C₁₅H₁₉BrFNO₂

Molecular Weight (Average) 344.22 g/mol

Exact Mass (Monoisotopic) 343.0583 g/mol (⁷⁹Br)

Isotopic Pattern

1:1 doublet at m/z 343.06 and 345.06 ([M+H]⁺

region usually observed as [M+Na]⁺ or [M+H-

Boc]⁺)

Physicochemical Profile & Molecular Weight
Analysis
Accurate molecular weight determination is critical for stoichiometry in synthetic workflows. The

presence of bromine creates a distinct mass spectrometry signature.

Molecular Weight Breakdown
Element Count

Atomic Mass
(avg)

Contribution (
g/mol )

Mass Fraction

Carbon (C) 15 12.011 180.165 52.34%

Hydrogen (H) 19 1.008 19.152 5.56%

Bromine (Br) 1 79.904 79.904 23.21%

Fluorine (F) 1 18.998 18.998 5.52%

Nitrogen (N) 1 14.007 14.007 4.07%

Oxygen (O) 2 15.999 31.998 9.30%

TOTAL 344.224 100.00%
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Mass Spectrometry Interpretation
When analyzing this compound via LC-MS (ESI+), the bromine atom dictates the spectrum.

Base Peak: Often the deprotected fragment [M-Boc+H]⁺ or the sodium adduct [M+Na]⁺.

Isotope Signature: You must observe two peaks of nearly equal intensity separated by 2

atomic mass units (amu).

Peak A (⁷⁹Br): ~343.06 amu (if observing M⁺)

Peak B (⁸¹Br): ~345.06 amu

Note: Absence of this 1:1 doublet indicates debromination or incorrect structure.

Synthesis & Fabrication Protocols
The most robust route to 3-arylpyrrolidines avoids harsh reduction steps that could remove the

bromine atom. We recommend Rhodium-Catalyzed Asymmetric Hydroarylation for high

enantioselectivity, or a Suzuki-Miyaura/Reduction sequence for racemic synthesis.

Method A: Rh-Catalyzed Asymmetric Hydroarylation
(Recommended)
This "Green Chemistry" approach couples N-Boc-3-pyrroline directly with an aryl boronic acid,

establishing the chiral center at C3 in a single step without affecting the aryl bromide.

Reagents
Substrate:N-Boc-3-pyrroline (CAS: 73286-70-1).

Coupling Partner: 4-Bromo-2-fluorophenylboronic acid (CAS: 162556-32-9).

Catalyst: [Rh(cod)OH]₂ or [Rh(cod)Cl]₂ with a chiral ligand (e.g., (R)-BINAP).

Solvent: 1,4-Dioxane/Water (10:1).

Protocol
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Charge: In a glovebox, add [Rh(cod)Cl]₂ (3 mol%) and (R)-BINAP (6 mol%) to a reaction vial.

Dissolve in degassed 1,4-dioxane.

Activation: Stir for 15 minutes to generate the active catalyst species.

Addition: Add 4-bromo-2-fluorophenylboronic acid (1.5 equiv) and N-Boc-3-pyrroline (1.0

equiv). Add aqueous KOH (0.5 equiv) or Et₃N.

Reaction: Heat to 60°C for 12–18 hours under Argon.

Workup: Dilute with EtOAc, wash with brine, dry over Na₂SO₄, and concentrate.

Purification: Flash chromatography (Hexanes/EtOAc gradient). The product is a colorless to

pale yellow oil.

Method B: Suzuki-Miyaura Coupling (Traditional)
Use this if N-Boc-3-pyrroline is unavailable. It involves coupling to an enol triflate followed by

careful reduction.

Workflow Diagram

N-Boc-3-pyrrolidinone Enol Triflate Formation
(LDA, PhNTf2)

Vinyl Triflate
Intermediate

Suzuki Coupling
(4-Br-2-F-Ph-B(OH)2, Pd(PPh3)4)

3-Aryl-3-pyrroline
(Unsaturated)

Selective Hydrogenation
(Pt/C, V-doped or Diimide)

Avoid Pd/C/H2
(Risk of de-bromination) 3-(4-bromo-2-fluorophenyl)

-N-Boc-pyrrolidine

Click to download full resolution via product page

Caption: Comparative synthesis workflow highlighting the critical reduction step to preserve the

aryl bromide.

Quality Control & Characterization
To validate the molecular weight and structural integrity, the following data must be acquired.

Nuclear Magnetic Resonance (NMR)[1][2]
¹H NMR (400 MHz, CDCl₃):
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Aryl Region: Look for the 1,2,4-substitution pattern. ~7.2–7.4 ppm (m, 3H). The fluorine

coupling will split signals further.

Pyrrolidine Ring: Distinct multiplets at 3.4–3.8 ppm (N-CH₂, 4H) and 2.0–2.3 ppm (C-CH₂,

2H). The methine proton (CH-Ar) appears around 3.2–3.4 ppm.

Boc Group: Strong singlet at ~1.45 ppm (9H).[1]

¹⁹F NMR: Single peak around -110 to -115 ppm (typical for 2-fluoroaryl).

HPLC Purity & Chiral Analysis
Column: Chiralpak AD-H or OD-H (if separating enantiomers).

Mobile Phase: Hexane/IPA (90:10).

Detection: UV at 254 nm.

Acceptance Criteria: >98% purity; >95% ee (if asymmetric synthesis is claimed).

Validation Logic Tree
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Crude Product

LC-MS Analysis

Is [M+Na]+ = 365/367?

1H NMR & 19F NMR

Yes

FAIL: Reprocess

No (Debrominated?)

Is Br pattern intact?

PASS: Release for
Library Synthesis

Yes No
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Caption: Decision tree for validating the structural integrity of the brominated intermediate.

Handling & Stability
Storage: Store at 2–8°C under inert atmosphere (Argon/Nitrogen).

Stability: The Boc group is acid-labile. Avoid exposure to TFA or HCl unless deprotection is

intended. The aryl bromide is light-sensitive over long periods; store in amber vials.
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Safety: The compound is a potential skin irritant. Standard PPE (gloves, goggles, lab coat) is

mandatory.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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